Cas no 51762-05-1 (Cefroxadine)

• Product Name: Cefroxadine
• CAS No: 51762-05-1
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• CID: 56084
• PubChem ID: 5284529
• Update Time: 2025-04-18

Cefroxadine Chemical and Physical Properties

Names and Identifiers

• Cefroxadine
• (6R,7R)-7-[[(2R)-2-Amino-2-(1-cyclohexa-1,4-dienyl)acetyl]amino]-3-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R)-7t-((R)-2-amino-2-cyclohexa-1,4-dienyl-acetylamino)-3-methoxy-8-oxo-(6rH)-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-(d-2-amino-2-(1,4-cyclohexadienyl)acetamide)-3-methoxy-3-cephem-4-carboxyl
• 7-[2-aMino-2-(cyclohexa-2,5-dien-1-yl)acetaMido]-3-Methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• antibioticcgp9000
• cefroxadin
• cgp9000
• cxd
• Oraspor
• CGP-9000
• Cefthan-DS
• Tox21_113142
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((amino-1,4-cyclohexadien-1-ylacetyl)amino)-3-methoxy-8-oxo-, (6R-(6alpha,7beta(R*)))-
• CEFROXADINE [WHO-DD]
• Antibiotic CGP 9000
• B908C4MV2R
• (6R,7R)-7-((R)-2-amino-2-(cyclohexa-1,4-dien-1-yl)acetamido)-3-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• UNII-B908C4MV2R
• EINECS 257-391-8
• DSSTox_CID_2768
• Cefroxadine (USAN)
• Cgp 9000
• (6R,7R)-7-[[(2R)-2-amino-2-cyclohexa-1,4-dien-1-ylacetyl]amino]-3-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 51762-05-1 (free)
• AC1NR4MM
• (6R,7R)-7-((R)-2-Amino-2-(1,4-cyclohexadien-1-yl)acetamido)-3-methoxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• D01528
• 7-{[(2R)-2-amino-2-(cyclohexa-1,4-dien-1-yl)acetyl]amino}-3-methoxy-3,4-didehydrocepham-4-carboxylic acid
• CEFROXADINE [USAN]
• Cefroxadino
• Cefroxadine [USAN:INN:JAN]
• Cefthan-DS (TN)
• DB11367
• Cefroxadinum [INN-Latin]
• DSSTox_RID_76723
• 51762-05-1
• CHEMBL3186538
• BRN 0587499
• Cefroxadinum
• CEFROXADINE [MI]
• CEFROXADINE [MART.]
• HY-107064
• (6R,7R)-7-{[(2R)-2-amino-2-(cyclohexa-1,4-dien-1-yl)acetyl]amino}-3-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Q5057294
• (6R,7R)-7-[[(2R)-2-amino-2-cyclohexa-1,4-dien-1-yl-acetyl]amino]-3-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[(R)-2-Amino-2-(1,4-cyclohexadien-1-yl)acetamido]-3-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AKOS040744851
• CEFROXADINE [INN]
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((AMINO-1,4-CYCLOHEXADIEN-1-YLACETYL)AMINO)-3-METHOXY-8-OXO-, (6R-(6A,7B(R*)))-
• CS-0027250
• SCHEMBL147239
• NS00011580
• CHEBI:31379
• SureCN147239
• Cefroxadino [INN-Spanish]
• DTXSID1022768
• 7-(D-2-Amino-2-(1,4-cyclohexadienyl)acetamide)-3-methoxy-3-cephem-4-carboxylic acid
• DTXCID602768
• CAS-51762-05-1

• Inchi： 1S/C16H19N3O5S/c1-24-9-7-25-15-11(14(21)19(15)12(9)16(22)23)18-13(20)10(17)8-5-3-2-4-6-8/h2-3,6,10-11,15H,4-5,7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-/m1/s1
• InChI Key： RDMOROXKXONCAL-UEKVPHQBSA-N
• SMILES： S1CC(=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1=CCC=CC1)N)=O)=O)OC

Computed Properties

• Exact Mass: 365.10500
• Monoisotopic Mass: 365.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.3163 (rough estimate)
• Melting Point: 170° (dec)
• Boiling Point: 251°C (rough estimate)
• Refractive Index: 1.6390 (estimate)
• PSA: 147.26000
• LogP: 0.96170
• Specific Rotation: D20 +87° (c = 1.093 in 0.1N HCl)

Cefroxadine Security Information

• Toxicity：LD50 in mice (mg/kg): >6000 orally; 7090 i.p. (Scartazzini, Bickel, 1978)